Structural Distinction from 6-Substituted Analogs Affects Predicted Physicochemical and Binding Profiles
The target compound lacks substitution at the 6-position of the naphthyridine core, distinguishing it from analogs such as 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyridin-4-yl)-1,8-naphthyridine (MW 382.5 g/mol) and 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyrimidin-5-yl)-1,8-naphthyridine (MW 383.5 g/mol) . While no experimental binding or activity data are available for any member of this series, the absence of a 6-aryl substituent is expected to reduce molecular weight, lipophilicity, and steric bulk, potentially altering target selectivity, solubility, and permeability relative to the 6-substituted counterparts. The ethanesulfonyl group provides a distinct hydrogen-bond acceptor profile compared to larger sulfonamides (e.g., 2,3-dihydro-1,4-benzodioxine-6-sulfonyl) found in commercial analogs, which may result in differential off-target interactions .
| Evidence Dimension | Predicted physicochemical and steric properties (no experimental data available) |
|---|---|
| Target Compound Data | MW 305.4 g/mol; unsubstituted 1,8-naphthyridine core; ethanesulfonyl group |
| Comparator Or Baseline | 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyridin-4-yl)-1,8-naphthyridine (MW 382.5 g/mol); 2-[1-(ethanesulfonyl)piperidin-4-yl]-6-(pyrimidin-5-yl)-1,8-naphthyridine (MW 383.5 g/mol) |
| Quantified Difference | MW reduction of ~77-78 g/mol vs. 6-aryl analogs; no quantitative functional data |
| Conditions | In silico comparison based on chemical structure; no experimental assays available |
Why This Matters
When selecting a chemical probe for SAR studies, the unsubstituted core offers a minimal pharmacophore for baseline comparison, but the absence of biological data means the functional consequences of this structural difference remain unknown.
